Cas no 1805635-86-2 (2-Cyano-3-difluoromethoxy-6-ethylbenzenesulfonyl chloride)
2-Cyano-3-difluoromethoxy-6-ethylbenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 2-Cyano-3-difluoromethoxy-6-ethylbenzenesulfonyl chloride
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- Inchi: 1S/C10H8ClF2NO3S/c1-2-6-3-4-8(17-10(12)13)7(5-14)9(6)18(11,15)16/h3-4,10H,2H2,1H3
- InChI Key: WPEHPKWFMUKQHH-UHFFFAOYSA-N
- SMILES: ClS(C1C(C#N)=C(C=CC=1CC)OC(F)F)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 428
- XLogP3: 3.4
- Topological Polar Surface Area: 75.5
2-Cyano-3-difluoromethoxy-6-ethylbenzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010001111-1g |
2-Cyano-3-difluoromethoxy-6-ethylbenzenesulfonyl chloride |
1805635-86-2 | 97% | 1g |
1,490.00 USD | 2021-07-06 |
2-Cyano-3-difluoromethoxy-6-ethylbenzenesulfonyl chloride Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 2-Cyano-3-difluoromethoxy-6-ethylbenzenesulfonyl chloride
Comprehensive Overview of 2-Cyano-3-difluoromethoxy-6-ethylbenzenesulfonyl chloride (CAS No. 1805635-86-2)
2-Cyano-3-difluoromethoxy-6-ethylbenzenesulfonyl chloride (CAS No. 1805635-86-2) is a high-value sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, difluoromethoxy moiety, and ethyl substituent, makes it a versatile intermediate for synthesizing bioactive compounds. With increasing demand for fluorinated building blocks in drug discovery, this compound has gained significant attention due to its potential to enhance metabolic stability and lipophilicity in target molecules.
The compound’s CAS No. 1805635-86-2 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and crop protection applications. Researchers often explore its reactivity in nucleophilic substitution reactions or as a precursor for sulfonamide formation, aligning with trends in green chemistry and sustainable synthesis. Recent studies highlight its role in developing kinase inhibitors and herbicide intermediates, addressing global challenges like drug-resistant diseases and food security.
From an analytical perspective, 2-Cyano-3-difluoromethoxy-6-ethylbenzenesulfonyl chloride exhibits distinct spectral properties (e.g., NMR and HPLC profiles), facilitating quality control in large-scale production. Its stability under inert conditions and compatibility with microwave-assisted synthesis further underscore its utility in modern laboratories. As the pharmaceutical industry shifts toward fragment-based drug design, this compound’s structural modularity positions it as a key player in high-throughput screening pipelines.
Environmental and regulatory considerations are also critical. The difluoromethoxy group’s low environmental persistence compared to traditional halogenated analogs aligns with REACH and FDA guidelines, making it a safer alternative. Discussions on patent landscapes reveal its inclusion in proprietary formulations, particularly in anticancer and antiviral drug candidates, driving commercial interest.
In summary, 2-Cyano-3-difluoromethoxy-6-ethylbenzenesulfonyl chloride (CAS No. 1805635-86-2) bridges innovation and practicality, addressing both scientific and industrial needs. Its multifaceted applications—from small-molecule therapeutics to agrochemical adjuvants—ensure its prominence in peer-reviewed literature and R&D portfolios worldwide.
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